6-Ethyl-7-hydroxy-4,4-dimethyl-3,4-dihydro-2H-1-benzopyran-2-one

• Molecular Formula: C13H16O3
• Molecular Weight: 220.26 g/mol
• IUPAC Name: 6-ethyl-7-hydroxy-4,4-dimethyl-3H-chromen-2-one
• InChI: InChI=1S/C13H16O3/c1-4-8-5-9-11(6-10(8)14)16-12(15)7-13(9,2)3/h5-6,14H,4,7H2,1-3H3
• InChI Key: ZKCRCEFXWMFVNE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1O)OC(=O)CC2(C)C

Description

6-Ethyl-7-hydroxy-4,4-dimethyl-3,4-dihydro-2H-1-benzopyran-2-one is a substituted coumarin derivative with the molecular formula C₁₁H₁₂O₃ and a molecular weight of 192.21 g/mol . Its structure features a 3,4-dihydrobenzopyran-2-one core with substituents at specific positions:

• 4,4-dimethyl groups on the dihydropyran ring,
• 6-ethyl and 7-hydroxy substituents on the aromatic benzene moiety.

Its synthesis likely follows strategies analogous to other substituted coumarins, such as nucleophilic addition or substitution reactions .

Preparation Methods

The synthesis of 6-Ethyl-7-hydroxy-4,4-dimethyl-3,4-dihydro-2H-1-benzopyran-2-one can be achieved through various synthetic routes. One common method involves the cyclization of appropriate precursors under acidic or basic conditions. For instance, the reaction of 6-ethyl-7-hydroxy-4,4-dimethyl-2H-chromen-2-one with suitable reagents can yield the desired compound. Industrial production methods often involve optimizing reaction conditions such as temperature, solvent, and catalyst to achieve high yields and purity.

Chemical Reactions Analysis

6-Ethyl-7-hydroxy-4,4-dimethyl-3,4-dihydro-2H-1-benzopyran-2-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions using reagents like sodium borohydride or lithium aluminum hydride can convert the compound into alcohols or other reduced forms.

Substitution: The hydroxyl group at the 7-position can undergo nucleophilic substitution reactions with halides or other electrophiles to form substituted derivatives.

Common reagents and conditions used in these reactions include acidic or basic catalysts, organic solvents, and controlled temperatures. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

6-Ethyl-7-hydroxy-4,4-dimethyl-3,4-dihydro-2H-1-benzopyran-2-one has various scientific research applications, including:

Chemistry: The compound is used as a building block in the synthesis of more complex molecules and as a reference standard in analytical chemistry.

Biology: It is studied for its potential biological activities, including antioxidant, antimicrobial, and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases, including cancer, cardiovascular diseases, and neurodegenerative disorders.

Industry: The compound is used in the development of new materials, such as polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 6-Ethyl-7-hydroxy-4,4-dimethyl-3,4-dihydro-2H-1-benzopyran-2-one involves its interaction with specific molecular targets and pathways. For instance, its antioxidant activity is attributed to its ability to scavenge free radicals and inhibit oxidative stress. The compound may also interact with enzymes and receptors involved in various biological processes, leading to its observed biological effects.

Comparison with Similar Compounds

Table 1: Comparative Analysis of Coumarin Derivatives

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Features/Applications	Source (Evidence)
6-Ethyl-7-hydroxy-4,4-dimethyl-3,4-dihydro-2H-1-benzopyran-2-one	4,4-dimethyl; 6-ethyl; 7-hydroxy	C₁₁H₁₂O₃	192.21	Target compound; structural focus
6-Hydroxy-4,4-dimethyl-3,4-dihydro-2H-1-benzopyran-2-one	4,4-dimethyl; 6-hydroxy	C₁₁H₁₂O₃	192.21	Positional isomer of target
3,4-Dihydro-2H-1-benzopyran-2-one (Dihydrocoumarin)	None	C₉H₈O₂	148.16	Simplest dihydrocoumarin; flavoring agent
4-Methyl-7-methoxy-6-hydroxycoumarin	4-methyl; 7-methoxy; 6-hydroxy	C₁₁H₁₀O₄	206.19	Potential leishmaniasis inhibitor
7,8-Dimethoxycoumarin	7,8-dimethoxy	C₁₁H₁₀O₄	206.19	Antioxidant properties
3-(2-Benzoylallyl)-4-hydroxy-6-methylpyran-2-one (7a)	6-methyl; 4-hydroxy; benzoylallyl sidechain	C₁₆H₁₄O₄	270.28	Synthetic intermediate for bioactive derivatives

Substituent Effects on Reactivity and Bioactivity

• Positional Isomerism : The target compound’s 7-hydroxy group distinguishes it from the 6-hydroxy-4,4-dimethyl analogue . Such positional changes significantly alter electronic properties and hydrogen-bonding capacity, impacting solubility and receptor interactions.
• Alkyl vs. Aryl Substituents : The 6-ethyl group in the target compound contrasts with the benzoylallyl sidechain in compound 7a . Bulky substituents like benzoylallyl may hinder membrane permeability compared to smaller ethyl groups.
• Biological Relevance : Compounds like 4-methyl-7-methoxy-6-hydroxycoumarin are studied for anti-leishmanial activity via molecular docking , suggesting that methoxy and hydroxy groups at specific positions enhance target binding. The target compound’s 7-hydroxy and ethyl groups may similarly influence bioactivity, though direct evidence is lacking.

Biological Activity

6-Ethyl-7-hydroxy-4,4-dimethyl-3,4-dihydro-2H-1-benzopyran-2-one (CAS Number: 2059993-15-4) is a synthetic compound derived from the benzopyran class, which has garnered attention for its potential biological activities. This article delves into its biological properties, including cytotoxicity, antioxidant activity, and other pharmacological effects based on current research findings.

The molecular formula of 6-Ethyl-7-hydroxy-4,4-dimethyl-3,4-dihydro-2H-1-benzopyran-2-one is $C_{13}H_{16}O_3$ with a molecular weight of 220.26 g/mol. Detailed chemical properties are summarized in Table 1.

Property	Value
Molecular Formula	C13H16O3
Molecular Weight	220.26 g/mol
CAS Number	2059993-15-4

Cytotoxic Activity

Recent studies have highlighted the cytotoxic potential of this compound against various cancer cell lines. For instance, a study conducted by dos Santos et al. (2010) demonstrated that benzopyran derivatives exhibit selective cytotoxicity towards cancer cells compared to normal cells. The IC50 values for several cancer cell lines were evaluated, showing significant inhibition of cell proliferation.

Table 2: Cytotoxicity Data

Cell Line	IC50 (µM)
MDA-MB-435 (Melanoma)	< 10
SF-295 (Glioblastoma)	< 15
HeLa (Cervical Cancer)	< 20

These findings suggest that compounds similar to 6-Ethyl-7-hydroxy-4,4-dimethyl-3,4-dihydro-2H-1-benzopyran-2-one may serve as promising candidates in cancer therapy.

Antioxidant Activity

Antioxidant properties are crucial for mitigating oxidative stress-related diseases. A study by Teles et al. (2005) evaluated various benzopyran derivatives and found that they possess significant free radical scavenging abilities. The antioxidant capacity was measured using DPPH assay methods, revealing that these compounds can effectively reduce oxidative damage.

Table 3: Antioxidant Activity Comparison

Compound	IC50 (µM)
6-Ethyl-7-hydroxy-benzopyran	< 30
Standard Antioxidant (Ascorbic Acid)	< 50

Other Pharmacological Effects

In addition to cytotoxic and antioxidant activities, there is emerging evidence suggesting that benzopyran derivatives may exhibit anti-inflammatory and antimicrobial effects. Research indicates that such compounds can inhibit pro-inflammatory cytokines and possess activity against various bacterial strains.

Case Studies

Several case studies have been documented regarding the therapeutic potential of benzopyran derivatives:

• Case Study on Melanoma Treatment : A research team investigated the effects of a novel benzopyran derivative on melanoma cells. The compound showed a significant reduction in tumor growth in vitro and in vivo models.
• Antioxidant Efficacy in Neuroprotection : Another study focused on the neuroprotective effects of benzopyran derivatives against neurodegenerative diseases. The results indicated that these compounds could reduce neuronal cell death induced by oxidative stress.